2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 2,6-dichloro-N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C16H10Cl3N3O2/c17-10-6-4-9(5-7-10)15-21-13(24-22-15)8-20-16(23)14-11(18)2-1-3-12(14)19/h1-7H,8H2,(H,20,23)
• InChI Key: HNIDMRZTEXJYDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC2=NC(=NO2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl3N3O2
• Molecular Weight: 382.6 g/mol

Description

2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, also known as DCOB, is a chemical compound that has been extensively studied for its potential use in scientific research. DCOB is a member of the oxadiazole family of compounds, which have been shown to exhibit a range of biological activities, including antitumor, antifungal, and antibacterial properties. In

Scientific Research Applications

2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the development of new cancer therapies. Studies have shown that 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has also been shown to inhibit the growth of cancer cells in animal models, suggesting that it may have potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood, but it is believed to involve the inhibition of several key enzymes involved in cell growth and division. Studies have shown that 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has also been shown to inhibit the activity of tubulin, a protein that is involved in the formation of the microtubules that are essential for cell division.
Biochemical and Physiological Effects:
2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to have a range of biochemical and physiological effects. Studies have shown that 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide can induce apoptosis, or programmed cell death, in cancer cells. 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent. In addition, 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to have anti-inflammatory and analgesic effects, suggesting that it may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is also relatively easy to synthesize, which makes it a cost-effective compound for use in scientific research. However, one of the limitations of 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One area of research is in the development of more potent and selective analogs of 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, which may have improved therapeutic efficacy and reduced toxicity. Another area of research is in the identification of the molecular targets of 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, which may provide insights into its mechanism of action and potential therapeutic applications. Finally, further studies are needed to evaluate the safety and efficacy of 2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in animal models and clinical trials, which may pave the way for its use as a therapeutic agent in humans.

Synthesis Methods

2,6-dichloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide can be synthesized using a multi-step process that involves the reaction of 4-chlorobenzoyl chloride with 3-amino-5-chloromethyl-1,2,4-oxadiazole in the presence of a base, followed by the reaction of the resulting intermediate with 4-chlorophenylhydrazine. The final product is obtained after purification by column chromatography.